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Compound of Interest

Compound Name: Boc-D-4-Pal-OH

Cat. No.: B558583

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Boc-D-4-Pal-OH. Adherence to these procedures is
essential for ensuring a safe laboratory environment and maintaining the integrity of this
compound.

Chemical Profile:

Property Value

Chemical Name Boc-D-4-Pal-OH

Synonyms Na-Boc-3-(4-pyridyl)-D-alanine
CAS Number 37535-58-3

Molecular Formula C13H18N204

Appearance White to off-white solid powder[1][2]

Store in a sealed container, away from moisture.
Storage Recommended long-term storage at -20°C to
-80°C[1].

Personal Protective Equipment (PPE)
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A comprehensive personal protective equipment strategy is the first line of defense against

potential exposure when handling Boc-D-4-Pal-OH, which is typically in a solid, powdered

form. The following table summarizes the recommended PPE.

PPE Category Specific Requirements

Rationale

Chemical safety goggles. A
] face shield should be worn in
Eye and Face Protection ] ) )
conjunction with goggles when

handling larger quantities.

Protects against splashes and
airborne particles that can

cause serious eye irritation[3].

Nitrile or other chemical-
Hand Protection resistant gloves. Double

gloving is recommended.

Prevents skin contact with the
chemical. Powder-free gloves
are advised to avoid
contamination of the work

area.

A NIOSH-approved N95

Respiratory Protection ) )
respirator or higher.

Necessary when handling the
powder outside of a certified
chemical fume hood to prevent

the inhalation of dust particles.

) A laboratory coat or a
Body Protection ) )
chemical-resistant apron.

Protects skin and personal

clothing from contamination.

Foot Protection Closed-toe shoes.

Standard laboratory practice to

protect feet from spills.

Handling and Operational Plan

Proper handling techniques are critical to minimize exposure and maintain the quality of Boc-

D-4-Pal-OH.

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the product name and CAS number on the label match the order.
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e Record the date of receipt on the container.

» Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong acids and oxidizing agents. For long-term
storage, refer to the supplier's recommendation, which is typically -20°C to -80°C[1].

Weighing and Aliquoting:

» All weighing and aliquoting of the powdered compound should be performed in a certified
chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.

o Use appropriate tools (e.g., spatulas, weigh paper) that are clean and dry to prevent
contamination.

o Close the container tightly after use to protect the compound from moisture and air.
Dissolution:

e When preparing solutions, add the solid Boc-D-4-Pal-OH to the solvent slowly to avoid
splashing.

o If the solvent is volatile or hazardous, perform this step in a chemical fume hood.
e Boc-D-4-Pal-OH is soluble in DMSO[1].

Spill Management and Disposal Plan

A clear plan for managing spills and disposing of waste is crucial for laboratory safety and
environmental compliance.

Spill Response:
e Small Spills (Solid):
o Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust generation.

o Place the collected material into a sealed, labeled container for hazardous waste disposal.
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o Clean the spill area with a suitable solvent and then with soap and water.
o Large Spills (Solid):

o Evacuate the immediate area and restrict access.

o Increase ventilation to the area if it is safe to do so.

o Contact your institution's environmental health and safety (EHS) department for guidance
on cleanup.

Waste Disposal: The disposal of chemical waste must be in accordance with local, state, and
federal regulations.

e Unused Product and Contaminated Materials:

o Collect any unused Boc-D-4-Pal-OH and any materials contaminated with it (e.g., gloves,
weigh paper, pipette tips) in a clearly labeled, sealed hazardous waste container.

o Do not mix this waste with other waste streams unless instructed to do so by your EHS
department. Many natural products like amino acids may be considered non-hazardous,
but it is crucial to segregate waste streams to avoid unintended reactions[4].

o Empty Containers:
o Rinse empty containers thoroughly with a suitable solvent.
o The rinsate should be collected and disposed of as hazardous waste.

o After rinsing, deface the label on the container before disposing of it in the regular trash,
as per institutional guidelines[5].

e Aqueous Waste:

o Agueous solutions of Boc-D-4-Pal-OH should be collected for chemical waste disposal.
Do not pour down the drain unless specifically permitted by your institution's EHS
guidelines for non-hazardous waste[6][7]. The overriding principle is that a disposal plan
should be in place before starting any procedure[8].
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Experimental Workflow

The following diagram illustrates a typical workflow for handling powdered Boc-D-4-Pal-OH in
a laboratory setting.
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Caption: Workflow for handling powdered Boc-D-4-Pal-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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